N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-bromophenyl)methanesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(4-bromophenyl)methanesulfonamide
• InChI: InChI=1S/C20H24BrN3O3S/c1-28(26,27)24(19-9-7-18(21)8-10-19)16-20(25)23-13-11-22(12-14-23)15-17-5-3-2-4-6-17/h2-10H,11-16H2,1H3
• InChI Key: MOCMBSJDHVHFOB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N1CCN(CC1)CC2=CC=CC=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C20H24BrN3O3S
• Molecular Weight: 466.4 g/mol

Description

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-bromophenyl)methanesulfonamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-bromophenyl)methanesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and cytokines involved in inflammation and cancer progression. Specifically, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that promote inflammation, and interleukin-6 (IL-6), a cytokine involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and cytokines involved in inflammation, as well as the proliferation and migration of cancer cells. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-bromophenyl)methanesulfonamide in lab experiments is its potent anti-inflammatory and anti-cancer effects, which make it a promising candidate for the development of new therapies. However, one limitation of using this compound is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-bromophenyl)methanesulfonamide. One area of research could focus on the development of new formulations of this compound that improve its solubility and bioavailability. Additionally, further studies could investigate the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative disorders and cardiovascular diseases. Finally, studies could investigate the potential of this compound in combination with other drugs or therapies to enhance its therapeutic effects.

Scientific Research Applications

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-bromophenyl)methanesulfonamide has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases. It has been found to exhibit potent anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been found to exhibit anti-cancer effects, making it a potential candidate for the development of cancer therapies.